1-(4-aminofurazan-3-yl)-N-[1-(3-hydroxyphenyl)ethylideneamino]-5-(2-thienyl)triazole-4-carboxamide

• Molecular Formula: C17H14N8O3S
• Molecular Weight: 410.4 g/mol
• IUPAC Name: 1-(4-amino-1,2,5-oxadiazol-3-yl)-N-[(E)-1-(3-hydroxyphenyl)ethylideneamino]-5-thiophen-2-yltriazole-4-carboxamide
• InChI: InChI=1S/C17H14N8O3S/c1-9(10-4-2-5-11(26)8-10)19-21-17(27)13-14(12-6-3-7-29-12)25(24-20-13)16-15(18)22-28-23-16/h2-8,26H,1H3,(H2,18,22)(H,21,27)/b19-9+
• InChI Key: RTCJTAUAMXFRDT-DJKKODMXSA-N
• Isomeric SMILES: C/C(=N\NC(=O)C1=C(N(N=N1)C2=NON=C2N)C3=CC=CS3)/C4=CC(=CC=C4)O
• SMILES: CC(=NNC(=O)C1=C(N(N=N1)C2=NON=C2N)C3=CC=CS3)C4=CC(=CC=C4)O

Description

1-(4-amino-1,2,5-oxadiazol-3-yl)-N-[1-(3-hydroxyphenyl)ethylideneamino]-5-thiophen-2-yl-4-triazolecarboxamide is an organic salt.

Scientific Research Applications

Overview of Amino-1,2,4-Triazoles

Amino-1,2,4-triazoles, including structures similar to the specified compound, are a fundamental raw material in the industry of fine organic synthesis. They find extensive applications in producing various agricultural products, pharmaceuticals, dyes, high-energy materials, and anti-corrosion additives. These compounds are also utilized in producing analytical reagents, flotation reagents, heat-resistant polymers, products with fluorescent properties, and ionic liquids. These applications span a range of fields including applied sciences, biotechnology, energy, and chemistry (Nazarov et al., 2021).

Reactivity and Biological Activities

1,2,4-triazole derivatives have been identified as crucial for the synthesis of biologically active substances. These compounds exhibit antimicrobial, antifungal, antioxidant, anti-inflammatory, and antiviral activities. The high biological activity rates of 1,2,4-triazole derivatives have prompted extensive research to find more rational methods for synthesizing these compounds (Ohloblina, 2022).

Applications in Drug Discovery

1,2,4-triazole-containing scaffolds are significant in drug discovery against various diseases. They have been used in discovering drug candidates against cancer cells, microbes, and other diseases. The pharmacological significance of these scaffolds is highlighted, and the review urges further research for new methodologies to develop new drug candidates (Nasri, Bayat, & Kochia, 2021).

Importance in Medicinal Chemistry

Compounds like 1-(4-aminofurazan-3-yl)-N-[1-(3-hydroxyphenyl)ethylideneamino]-5-(2-thienyl)triazole-4-carboxamide, especially those containing furan and thiophene structures, are crucial in the medicinal chemistry of purine and pyrimidine nucleobases, nucleosides, and their analogues. Their importance is reflected in their applications in antiviral, antitumor, antimycobacterial, and antiparkinsonian activities (Ostrowski, 2022).

Conversion to Sustainable Materials

Compounds like 5-Hydroxymethylfurfural (HMF), derived from similar structures, are crucial as a platform chemical for sustainable production. They could potentially replace non-renewable hydrocarbon sources, contributing significantly to the production of monomers, polymers, porous carbon materials, engine fuels, solvents, pharmaceuticals, pesticides, and chemicals. The derivatives of such compounds have far-reaching implications for sustainable access to a new generation of polymers, functional materials, and fuels (Chernyshev, Kravchenko, & Ananikov, 2017).